Cas no 902938-93-6 (5-(4-Ethylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(4-Ethylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 902938-93-6
• MF: C₈H₁₅N₅S
• MW: 213.303199052811
• CID: 4719260
• Update Time: 2025-05-19

5-(4-Ethylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine
• FCH1383917
• 5-(4-ethylpiperazino)-1,3,4-thiadiazol-2-amine
• 1,3,4-thiadiazol-2-amine, 5-(4-ethyl-1-piperazinyl)-
• 5-(4-Ethylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C8H15N5S/c1-2-12-3-5-13(6-4-12)8-11-10-7(9)14-8/h2-6H2,1H3,(H2,9,10)
• InChI Key： JSOGAXWHKXGYDE-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1N1CCN(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 86.5

Additional information on 5-(4-Ethylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine

Introduction to 5-(4-Ethylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine (CAS No. 902938-93-6)

5-(4-Ethylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 902938-93-6, has garnered attention due to its structural features and its implications in drug discovery and development. The molecule consists of a piperazine ring linked to a thiadiazole core, which is a well-known scaffold in medicinal chemistry for its ability to interact with various biological targets.

The piperazine moiety, specifically the 4-Ethylpiperazin-1-yl substituent, contributes to the compound's solubility and bioavailability, making it a promising candidate for further investigation. Piperazine derivatives are widely studied for their role in central nervous system (CNS) drugs, as they often exhibit properties that enhance penetration through the blood-brain barrier. The thiadiazole ring, on the other hand, is known for its antimicrobial and anti-inflammatory properties, which have been exploited in numerous therapeutic applications.

In recent years, there has been a surge in research focused on developing novel compounds that combine the benefits of multiple pharmacophores. The combination of piperazine and thiadiazole in 5-(4-Ethylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine suggests potential applications in treating a variety of conditions. For instance, studies have indicated that such derivatives may have utility in addressing neurological disorders due to the piperazine's ability to modulate neurotransmitter activity.

One of the most intriguing aspects of this compound is its potential as an intermediate in synthesizing more complex molecules. The structural flexibility of both the piperazine and thiadiazole components allows for modifications that could lead to the development of new drugs with enhanced efficacy and reduced side effects. Researchers have been exploring various synthetic pathways to optimize the production of this compound, aiming to make it more accessible for further pharmacological testing.

The biological activity of 5-(4-Ethylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine has been a focal point in several recent studies. Researchers have been particularly interested in its potential as an antagonist or agonist for certain receptors. For example, preliminary studies suggest that it may interact with serotonin receptors, which are implicated in mood regulation and could make it a candidate for treating conditions such as depression or anxiety.

Additionally, the compound's interaction with other biological targets has been investigated. The thiadiazole moiety has shown promise in inhibiting certain enzymes associated with inflammation and oxidative stress. These mechanisms are relevant to a wide range of diseases, including cardiovascular disorders and neurodegenerative conditions. By targeting these pathways, 5-(4-Ethylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine could potentially offer therapeutic benefits beyond its initial applications.

The synthesis and characterization of this compound have also benefited from advancements in analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of 5-(4-Ethylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine. These techniques provide detailed insights into the molecular structure, which is crucial for understanding its biological behavior.

In conclusion, 5-(4-Ethylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further investigation. As research continues to uncover new applications and synthetic methods for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.